4-(Dimethoxymethyl)-5-methylhepta-1,4-diene

• CAS No.: 61147-86-2
• Molecular Formula: C11H20O2
• Molecular Weight: 184.27 g/mol
• IUPAC Name: 4-(dimethoxymethyl)-5-methylhepta-1,4-diene
• InChI: InChI=1S/C11H20O2/c1-6-8-10(9(3)7-2)11(12-4)13-5/h6,11H,1,7-8H2,2-5H3
• InChI Key: HPDHOCIOELBFKB-UHFFFAOYSA-N
• Canonical SMILES: CCC(=C(CC=C)C(OC)OC)C

Description

4-(Dimethoxymethyl)-5-methylhepta-1,4-diene is an organic compound characterized by its unique structure, which includes a dimethoxymethyl group and a hepta-1,4-diene backbone. This compound is of interest in various fields of chemistry due to its potential reactivity and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Dimethoxymethyl)-5-methylhepta-1,4-diene typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the reaction of a hepta-1,4-diene derivative with dimethoxymethyl chloride in the presence of a base such as sodium hydride. The reaction is carried out in an inert atmosphere to prevent unwanted side reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

4-(Dimethoxymethyl)-5-methylhepta-1,4-diene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: Reduction reactions can convert the diene structure into more saturated compounds.

Substitution: The dimethoxymethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Catalytic hydrogenation using palladium on carbon is a typical method.

Substitution: Reagents such as halogens or nucleophiles can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield aldehydes or acids, while reduction can produce alkanes or alkenes.

Scientific Research Applications

4-(Dimethoxymethyl)-5-methylhepta-1,4-diene has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound can be used in the study of enzyme-catalyzed reactions and metabolic pathways.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 4-(Dimethoxymethyl)-5-methylhepta-1,4-diene exerts its effects involves interactions with molecular targets such as enzymes and receptors. The dimethoxymethyl group can participate in hydrogen bonding and other interactions, influencing the compound’s reactivity and biological activity. Pathways involved may include metabolic processes and signal transduction mechanisms.

Comparison with Similar Compounds

Similar Compounds

Dimethoxymethane: A related compound with similar functional groups but different structural properties.

4-(Dimethoxymethyl)benzaldehyde: Another compound with a dimethoxymethyl group, used in different applications.

Uniqueness

4-(Dimethoxymethyl)-5-methylhepta-1,4-diene is unique due to its specific diene structure and the presence of the dimethoxymethyl group